Cas no 908600-79-3 (5-chloro-4-fluoro-1H-Indole-6-carboxylic acid)

• Product Name: 5-chloro-4-fluoro-1H-Indole-6-carboxylic acid
• CAS No: 908600-79-3
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 1094553
• PubChem ID: 11514024
• Update Time: 2025-04-20

5-chloro-4-fluoro-1H-Indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-1H-Indole-6-carboxylic acid
• DTXSID401255040
• 908600-79-3
• 5-chloro-4-fluoro-1H-indole-6-carboxylicAcid

• Inchi： 1S/C9H5ClFNO2/c10-7-5(9(13)14)3-6-4(8(7)11)1-2-12-6/h1-3,12H,(H,13,14)
• InChI Key： LOKRKKWFNLRBMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CNC=2C=C1C(=O)O)F

Computed Properties

• Exact Mass: 212.9992843g/mol
• Monoisotopic Mass: 212.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų